Cas no 2137833-99-7 (Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl)-
• CAS No: 2137833-99-7
• MF: C₉H₁₅ClF₂
• MW: 196.665209054947
• CID: 5287794
• Update Time: 2025-10-17

Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl)-

• Inchi： 1S/C9H15ClF2/c1-2-9(11,12)6-8(7-10)4-3-5-8/h2-7H2,1H3
• InChI Key： QMMVBKAHSOYMEJ-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(F)(F)CC)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl)-

Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl): A Comprehensive Overview

The compound Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the category of cycloalkanes, specifically featuring a four-membered ring structure with unique substituents. The presence of chloromethyl and difluorobutyl groups attached to the cyclobutane ring introduces distinct chemical properties that make this compound particularly interesting for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of Cyclobutane derivatives in biological systems, particularly due to their ability to form stable and selective interactions with target molecules. The chloromethyl group, known for its reactivity, plays a crucial role in facilitating these interactions, while the difluorobutyl substituent contributes to the compound's stability and pharmacokinetic profile. These attributes make Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl) a valuable tool in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its role in targeted drug delivery systems. The unique combination of substituents allows for precise modulation of bioavailability and metabolic stability, which are critical factors in pharmacological optimization. Furthermore, the compound's structural features enable it to serve as a versatile platform for site-specific modifications, enhancing its utility in customized drug design.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl) with biological targets. For instance, studies have demonstrated its potential to act as a selective inhibitor in various enzymatic pathways, making it a promising candidate for disease-specific therapies. The integration of fluorine atoms in the difluorobutyl group not only enhances the compound's stability but also influences its radiolabeling properties, which is advantageous in imaging applications.

Another significant aspect of this compound is its role in polymer synthesis. The cyclobutane ring provides a rigid and compact framework, while the chloromethyl group facilitates cross-linking reactions. This makes Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl) a valuable monomer in the development of biocompatible polymers with tailored mechanical and chemical properties. Such materials have potential applications in tissue engineering and controlled drug delivery systems.

Moreover, the compound's reactivity and stability make it an ideal candidate for chemical probe development. By leveraging its unique substituents, researchers can design selective inhibitors or fluorescent sensors for specific biological pathways. This approach has shown promise in diagnostic imaging and real-time monitoring of cellular processes.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthetic routes for Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl). These advancements have significantly improved the compound's scalability and cost-effectiveness, making it more accessible for large-scale applications in pharmaceutical manufacturing.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(2,2-difluorobutyl) stands out as a versatile and innovative compound with wide-ranging applications in the biomedical field. Its unique combination of structural features and functional groups positions it at the forefront of drug discovery, polymer science, and chemical biology. As research continues to uncover new possibilities, this compound is expected to play an even more pivotal role in advancing therapeutic interventions and biotechnological innovations.